95-48-7

o-Cresol

In Stock

• CAS RN:
• 95-48-7

• Formula:
• C7H8O
  CH3C6H4OH
  C7H8O

• InChI:
• InChI=1S/C7H8O/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3

• InChIKey:
• QWVGKYWNOKOFNN-UHFFFAOYSA-N

• o-Cresol is one of the key volatile phenolic components of wine, beechwood creosote and hardwood sawdust smoke. It is also a flavor component of red meat and aged Italian cheese.
  o-Cresol is a phenol derivative and an isomer of cresol. It is commercially used as a component of disinfectants and cleaning agents. o-Cresol is an intermediate in the production of pesticides, herbicides, dyes and pharmaceuticals.
  2-Methylphenol, also known as ortho-cresol or 2-cresol, belongs to the class of organic compounds known as ortho cresols. These are organic compounds containing an ortho-cresol moiety, which consists of a benzene bearing one hydroxyl group at ring positions 1 and 2, respectively. 2-Methylphenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Methylphenol has been detected in multiple biofluids, suc...

Cyclopentadecane

In Stock

• CAS RN:
• 295-48-7

• Formula:
• C15H30

• InChI:
• InChI=1S/C15H30/c1-2-4-6-8-10-12-14-15-13-11-9-7-5-3-1/h1-15H2

• InChIKey:
• SRONXYPFSAKOGH-UHFFFAOYSA-N

• Cyclopentadecane is a useful research compound. Its molecular formula is C15H30 and its molecular weight is 210.4 g/mol. The purity is usually 95%.

Fenazox

In Stock

• CAS RN:
• 495-48-7

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c15-14(12-9-5-2-6-10-12)13-11-7-3-1-4-8-11/h1-10H

• InChIKey:
• GAUZCKBSTZFWCT-YPKPFQOOSA-N

• Azoxybenzene appears as bright yellow crystals or yellowish-brown solid. (NTP, 1992)
  Azoxybenzene is an azoxy compound.

Europium carbonate

In Stock

• CAS RN:
• 5895-48-7

• Formula:
• C3Eu2O9

• InChI:
• InChI=1S/3CH2O3.2Eu/c3*2-1(3)4;;/h3*(H2,2,3,4);;/q;;;2*+3/p-6

• InChIKey:
• MBFNJTXDYDGXDL-UHFFFAOYSA-H

• Europium carbonate is a useful research compound. Its molecular formula is C3Eu2O9 and its molecular weight is 483.95 g/mol. The purity is usually 95%.

3,4-Dichlorophenylcyanamide

• CAS RN:
• 18995-48-7

• Formula:
• C7H4Cl2N2

• InChI:
• InChI=1S/C7H4Cl2N2/c8-6-2-1-5(11-4-10)3-7(6)9/h1-3,11H

• InChIKey:
• VGQKZVPHFLOGTN-UHFFFAOYSA-N

• 3,4-Dichlorophenylcyanamide is a useful research compound. Its molecular formula is C7H4Cl2N2 and its molecular weight is 187.02 g/mol. The purity is usually 95%.

Tetra-n-butylammonium di-tert-butylphosphate

In Stock

• CAS RN:
• 68695-48-7

• Formula:
• C24H54NO4P

• InChI:
• InChI=1S/C16H36N.C8H19O4P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3)11-13(9,10)12-8(4,5)6/h5-16H2,1-4H3;1-6H3,(H,9,10)/q+1;/p-1

• InChIKey:
• ZMBZPMVMLZIOPS-UHFFFAOYSA-M

• Tetra-n-butylammonium di-tert-butylphosphate is a useful research compound. Its molecular formula is C24H54NO4P and its molecular weight is 451.7 g/mol. The purity is usually 95%.

Methyl 2,5-dibromopentanoate

In Stock

• CAS RN:
• 50995-48-7

• Formula:
• C6H10Br2O2

• InChI:
• InChI=1S/C6H10Br2O2/c1-10-6(9)5(8)3-2-4-7/h5H,2-4H2,1H3

• InChIKey:
• YVHCGWPKBSEBTH-UHFFFAOYSA-N

• Methyl 2,5-dibromopentanoate is a useful research compound. Its molecular formula is C6H10Br2O2 and its molecular weight is 273.95 g/mol. The purity is usually 95%.

1-(4-Chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one

In Stock

• CAS RN:
• 63695-48-7

• Formula:
• C10H6ClF3N2O

• InChI:
• InChI=1S/C10H6ClF3N2O/c11-6-1-3-7(4-2-6)16-9(17)5-8(15-16)10(12,13)14/h1-4H,5H2

• InChIKey:
• VYCNIYYTYDWCCK-UHFFFAOYSA-N

• 1-(4-Chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one is a useful research compound. Its molecular formula is C10H6ClF3N2O and its molecular weight is 262.62. The purity is usually 95%.

1H-Pyrrolizine-7a(5H)-carbonitrile, tetrahydro-

In Stock

• CAS RN:
• 68295-48-7

• Formula:
• C8H12N2

• InChI:
• InChI=1S/C8H12N2/c9-7-8-3-1-5-10(8)6-2-4-8/h1-6H2

• InChIKey:
• DZPUBMXGEQJERB-UHFFFAOYSA-N

• 1H-Pyrrolizine-7a(5H)-carbonitrile, tetrahydro- is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.

2,6-Ditosyl-2,6-diazaspiro[3.3]heptane

In Stock

• CAS RN:
• 13595-48-7

• Formula:
• C19H22N2O4S2

• InChI:
• InChI=1S/C19H22N2O4S2/c1-15-3-7-17(8-4-15)26(22,23)20-11-19(12-20)13-21(14-19)27(24,25)18-9-5-16(2)6-10-18/h3-10H,11-14H2,1-2H3

• InChIKey:
• SSBYIOBPVGLYQB-UHFFFAOYSA-N

• 2,6-Ditosyl-2,6-diazaspiro[3.3]heptane is a useful research compound. Its molecular formula is C19H22N2O4S2 and its molecular weight is 406.515. The purity is usually 95%.

2-Amino-6-heptenoic Acid Hydrochloride

In Stock

• CAS RN:
• 89895-48-7

• Formula:
• C7H14ClNO2

• InChI:
• InChI=1S/C7H13NO2.ClH/c1-2-3-4-5-6(8)7(9)10;/h2,6H,1,3-5,8H2,(H,9,10);1H

• InChIKey:
• LDRPPHPKLBBNAB-UHFFFAOYSA-N

• 2-Amino-6-heptenoic Acid Hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.644. The purity is usually 95%.

Iron(III) trifluoromethanesulfonate

In Stock

• CAS RN:
• 63295-48-7

• Formula:
• C3F9FeO9S3

• InChI:
• InChI=1S/3CHF3O3S.Fe/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3

• InChIKey:
• OSHOQERNFGVVRH-UHFFFAOYSA-K

• Iron(III) trifluoromethanesulfonate, also known as Iron(III) trifluoromethanesulfonate, is a useful research compound. Its molecular formula is C3F9FeO9S3 and its molecular weight is 503.1 g/mol. The purity is usually 95%.

1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-48-7

• Formula:
• C17H20N4O3S2

• InChI:
• InChI=1S/C17H20N4O3S2/c1-10-3-4-13(7-11(10)2)21-9-12(8-14(21)23)15(24)18-16-19-20-17(26-16)25-6-5-22/h3-4,7,12,22H,5-6,8-9H2,1-2H3,(H,18,19,24)

• InChIKey:
• XRWCYRKERKUINI-UHFFFAOYSA-N

• 1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C17H20N4O3S2 and its molecular weight is 392.49. The purity is usually 95%.

1-(2-Chloropyrimidin-4-YL)piperidin-3-OL

In Stock

• CAS RN:
• 945895-48-7

• Formula:
• C9H12ClN3O

• InChI:
• InChI=1S/C9H12ClN3O/c10-9-11-4-3-8(12-9)13-5-1-2-7(14)6-13/h3-4,7,14H,1-2,5-6H2

• InChIKey:
• OZTKPDVMLVHPOB-UHFFFAOYSA-N

• 1-(2-Chloropyrimidin-4-YL)piperidin-3-OL is a useful research compound. Its molecular formula is C9H12ClN3O and its molecular weight is 213.66 g/mol. The purity is usually 95%.

2-(Benzo[b]furan-2-yl)-4-chloromethyl-5-methyloxazole

• CAS RN:
• 186895-48-7

• Formula:
• C13H10ClNO2

• InChI:
• InChI=1S/C13H10ClNO2/c1-8-10(7-14)15-13(16-8)12-6-9-4-2-3-5-11(9)17-12/h2-6H,7H2,1H3

• InChIKey:
• KKWPPRUHDGBAEF-UHFFFAOYSA-N

• 2-(Benzo[b]furan-2-yl)-4-chloromethyl-5-methyloxazole is a useful research compound. Its molecular formula is C13H10ClNO2 and its molecular weight is 247.67 g/mol. The purity is usually 95%.

2-(4-Fluoro-3-methoxyphenyl)ethan-1-amine

In Stock

• CAS RN:
• 128495-48-7

• Formula:
• C9H12FNO

• InChI:
• InChI=1S/C9H12FNO/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,6H,4-5,11H2,1H3

• InChIKey:
• FSGDZRKNLLCBDV-UHFFFAOYSA-N

• 2-(4-Fluoro-3-methoxyphenyl)ethan-1-amine is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.20 g/mol. The purity is usually 95%.

N-(2-(6-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-48-7

• Formula:
• C26H26N6O3S

• InChI:
• InChI=1S/C26H26N6O3S/c1-35-20-10-8-19(9-11-20)26(34)27-15-14-23-29-28-22-12-13-24(30-32(22)23)36-17-25(33)31-16-4-6-18-5-2-3-7-21(18)31/h2-3,5,7-13H,4,6,14-17H2,1H3,(H,27,34)

• InChIKey:
• YEIUTXNOOGEVCX-UHFFFAOYSA-N

• N-(2-(6-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C26H26N6O3S and its molecular weight is 502.59. The purity is usually 95%.

(4-(3-(4-Chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl)(furan-2-yl)methanone

In Stock

• CAS RN:
• 877795-48-7

• Formula:
• C23H22ClN5O2

• InChI:
• InChI=1S/C23H22ClN5O2/c1-15-14-20(27-9-11-28(12-10-27)23(30)19-4-3-13-31-19)29-22(25-15)21(16(2)26-29)17-5-7-18(24)8-6-17/h3-8,13-14H,9-12H2,1-2H3

• InChIKey:
• DQDRDXVZQCBUOU-UHFFFAOYSA-N

• (4-(3-(4-Chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl)(furan-2-yl)methanone is a useful research compound. Its molecular formula is C23H22ClN5O2 and its molecular weight is 435.91. The purity is usually 95%.

2-[(2,4-Dichlorophenyl)methyl]-4-methyl-6-phenyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893995-48-7

• Formula:
• C21H17Cl2N5O2

• InChI:
• InChI=1S/C21H17Cl2N5O2/c1-25-18-17(27-10-9-26(20(27)24-18)15-5-3-2-4-6-15)19(29)28(21(25)30)12-13-7-8-14(22)11-16(13)23/h2-8,11H,9-10,12H2,1H3

• InChIKey:
• XMGMWCFVFLFICF-UHFFFAOYSA-N

• 2-[(2,4-Dichlorophenyl)methyl]-4-methyl-6-phenyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H17Cl2N5O2 and its molecular weight is 442.3. The purity is usually 95%.

Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

In Stock

• CAS RN:
• 903895-48-7

• Formula:
• C17H25BO4

• InChI:
• InChI=1S/C17H25BO4/c1-15(2,3)20-14(19)12-9-8-10-13(11-12)18-21-16(4,5)17(6,7)22-18/h8-11H,1-7H3

• InChIKey:
• VOLNBIZKQGSQMP-UHFFFAOYSA-N

• Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a useful research compound. Its molecular formula is C17H25BO4 and its molecular weight is 304.2 g/mol. The purity is usually 95%.

(S)-Ethyl piperidine-2-carboxylate hydrochloride

In Stock

• CAS RN:
• 123495-48-7

• Formula:
• C8H16ClNO2

• InChI:
• InChI=1S/C8H15NO2.ClH/c1-2-11-8(10)7-5-3-4-6-9-7;/h7,9H,2-6H2,1H3;1H/t7-;/m0./s1

• InChIKey:
• KGAWPIXNSIYQPC-FJXQXJEOSA-N

• (S)-Ethyl piperidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.671. The purity is usually 95%.

2-(3-Hydrobenzimidazol-2-ylidene)-2-((4-(isopropyl)phenyl)sulfonyl)ethanenitrile

In Stock

• CAS RN:
• 1022395-48-7

• Formula:
• C18H17N3O2S

• InChI:
• InChI=1S/C18H17N3O2S/c1-12(2)13-7-9-14(10-8-13)24(22,23)17(11-19)18-20-15-5-3-4-6-16(15)21-18/h3-10,12,20-21H,1-2H3

• InChIKey:
• DJVKMINOBIJFCG-UHFFFAOYSA-N

• 2-(3-Hydrobenzimidazol-2-ylidene)-2-((4-(isopropyl)phenyl)sulfonyl)ethanenitrile is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.41. The purity is usually 95%.

2-(4-chlorophenyl)-2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-methylacetamide

Usually In Stock

• CAS RN:
• 1103595-48-7

• Formula:
• C18H23ClN4O2

• InChI:
• InChI=1S/C18H23ClN4O2/c1-21-17(25)16(13-5-7-14(19)8-6-13)23(2)11-15(24)22-18(12-20)9-3-4-10-18/h5-8,16H,3-4,9-11H2,1-2H3,(H,21,25)(H,22,24)

• InChIKey:
• VRCQYZRGQLLSFT-UHFFFAOYSA-N

• 2-(4-chlorophenyl)-2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-methylacetamide is a useful research compound. Its molecular formula is C18H23ClN4O2 and its molecular weight is 362.86. The purity is usually 95%.

2-cyclohexyl-N-(1-(4-(4-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

In Stock

• CAS RN:
• 1019095-48-7

• Formula:
• C22H26N4O2S

• InChI:
• InChI=1S/C22H26N4O2S/c1-15-12-20(24-21(27)13-16-6-4-3-5-7-16)26(25-15)22-23-19(14-29-22)17-8-10-18(28-2)11-9-17/h8-12,14,16H,3-7,13H2,1-2H3,(H,24,27)

• InChIKey:
• GYAJXDPEEBUFIA-UHFFFAOYSA-N

• 2-cyclohexyl-N-(1-(4-(4-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C22H26N4O2S and its molecular weight is 410.5 g/mol. The purity is usually 95%.

(2-Methoxypyridin-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379995-48-7

• Formula:
• C16H17N3O3

• InChI:
• InChI=1S/C16H17N3O3/c1-21-15-14(5-3-7-18-15)16(20)19-9-12(10-19)11-22-13-4-2-6-17-8-13/h2-8,12H,9-11H2,1H3

• InChIKey:
• AKHAQLVIQMBQMU-UHFFFAOYSA-N

• (2-Methoxypyridin-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone is a useful research compound. Its molecular formula is C16H17N3O3 and its molecular weight is 299.33. The purity is usually 95%.

(3R,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-3,4-dimethoxypiperidine-4-carboxylic acid

Usually In Stock

• CAS RN:
• 2418595-48-7

• Formula:
• C23H25NO6

• InChI:
• InChI=1S/C23H25NO6/c1-28-20-13-24(12-11-23(20,29-2)21(25)26)22(27)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,25,26)/t20-,23+/m1/s1

• InChIKey:
• QYRXMHDNJUIEMO-OFNKIYASSA-N

• (3R,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-3,4-dimethoxypiperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C23H25NO6 and its molecular weight is 411.454. The purity is usually 95%.

2,6-dichloro-N-(1-(4-(4,9-diethoxy-1-oxo-1H-benzo[f]isoindol-2(3H)-yl)-3-methylbenzyl)cyclopropylcarbamoyl)benzenesulfonamide

• CAS RN:
• 1064195-48-7

• Formula:
• C34H33Cl2N3O6S

• InChI:
• InChI=1S/C34H33Cl2N3O6S/c1-4-44-29-22-9-6-7-10-23(22)30(45-5-2)28-24(29)19-39(32(28)40)27-14-13-21(17-20(27)3)18-34(15-16-34)37-33(41)38-46(42,43)31-25(35)11-8-12-26(31)36/h6-14,17H,4-5,15-16,18-19H2,1-3H3,(H2,37,38,41)

• InChIKey:
• PSHRSSJDIYJFKV-UHFFFAOYSA-N

• MF-592 is a potent and selective antagonists of the EP4 receptor. MF-592 demonstrated good functional potency (hEP4 IC50 = 3 nM) and potent inhibition of PGE2 modulated TNFa release in LPS stimulated human whole blood (hWB) (IC50 = 78nM). In addition, it showed an excellent oral pharmacokinetic (PK) profile and in vivo efficacy in a rat chronic adjuvant-induced-arthritis model (ED50 = 0.1 mg/kg/day).. MF-592 has a desirable overall preclinical profile that suggests it is suitable for further development.

2-Amino-6-heptenoic Acid Hydrochloride

• CAS RN:
• 1346617-25-1; 89895-48-7

• Formula:
• C7H14ClNO2

• InChI:
• InChI=1S/C7H13NO2.ClH/c1-2-3-4-5-6(8)7(9)10;/h2,6H,1,3-5,8H2,(H,9,10);1H

• InChIKey:
• LDRPPHPKLBBNAB-UHFFFAOYSA-N

• 2-Amino-6-heptenoic Acid Hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64. The purity is usually 95%.